Cas no 32454-18-5 (2-methyl-2-3-(trifluoromethyl)phenylpropanal)

• Product Name: 2-methyl-2-3-(trifluoromethyl)phenylpropanal
• CAS No: 32454-18-5
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 5534398
• PubChem ID: 604465
• Update Time: 2025-10-05

2-methyl-2-3-(trifluoromethyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• Hydratropaldehyde, .alpha.-methyl-m-(trifluoromethyl)-
• EN300-1141602
• LCSPOKRMGFKSDU-UHFFFAOYSA-N
• 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanal #
• 32454-18-5
• 2-Methyl-2-[3-(trifluoromethyl)phenyl]propanal
• Benzeneacetaldehyde, α,α-dimethyl-3-(trifluoromethyl)-
• 2-methyl-2-3-(trifluoromethyl)phenylpropanal

• Inchi： 1S/C11H11F3O/c1-10(2,7-15)8-4-3-5-9(6-8)11(12,13)14/h3-7H,1-2H3
• InChI Key： LCSPOKRMGFKSDU-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 213.8±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methyl-2-3-(trifluoromethyl)phenylpropanal

Professional Introduction to 2-methyl-2-3-(trifluoromethyl)phenylpropanal (CAS No. 32454-18-5)

2-methyl-2-3-(trifluoromethyl)phenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 32454-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This aldehyde derivative features a unique structural motif combining a phenyl ring substituted with a methyl group and a trifluoromethyl group, along with an aldehyde functional group at the propyl chain. Such structural characteristics make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound’s molecular structure, characterized by its aromatic ring system and the electron-withdrawing effect of the trifluoromethyl group, contributes to its reactivity and potential applications in drug design. The presence of the aldehyde functionality further enhances its utility as a building block for more complex molecules. In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing trifluoromethyl groups, as these substituents are known to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates.

Recent studies have highlighted the role of 2-methyl-2-3-(trifluoromethyl)phenylpropanal in the synthesis of pharmacophores targeting various therapeutic areas. For instance, researchers have investigated its potential as a precursor in the development of kinase inhibitors, where the trifluoromethyl group can improve binding interactions with protein targets. Additionally, its application in designing ligands for G protein-coupled receptors (GPCRs) has been explored, leveraging the compound’s ability to fine-tune physicochemical properties essential for receptor binding.

The aldehyde group in 2-methyl-2-3-(trifluoromethyl)phenylpropanal serves as a reactive site for further functionalization through condensation reactions, such as Schiff base formation or Michael additions. These transformations enable the creation of diverse derivatives with tailored biological activities. In particular, Schiff base derivatives have shown promise in antimicrobial and anti-inflammatory applications, underscoring the compound’s potential utility beyond simple intermediates.

Advances in computational chemistry have also facilitated the exploration of 2-methyl-2-3-(trifluoromethyl)phenylpropanal’s role in drug discovery. Molecular modeling studies have demonstrated that subtle modifications to its structure can significantly impact its interaction with biological targets. For example, computational screening has identified analogs of this compound that exhibit enhanced binding affinity to specific enzymes involved in cancer pathways. Such findings highlight the importance of CAS No. 32454-18-5 as a scaffold for rational drug design.

In industrial settings, 2-methyl-2-3-(trifluoromethyl)phenylpropanal is synthesized through multi-step organic reactions that often involve palladium-catalyzed cross-coupling or radical-based transformations. The efficiency and scalability of these synthetic routes are critical for large-scale production, ensuring that pharmaceutical companies can access sufficient quantities of this intermediate for research and development purposes. Recent innovations in green chemistry have also prompted investigations into more sustainable methods for producing this compound, reducing waste and energy consumption during synthesis.

The compound’s unique electronic properties make it a valuable tool for studying molecular interactions at the atomic level. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its structure and dynamics. These studies not only contribute to our fundamental understanding of organic chemistry but also provide insights into how structural features influence biological activity. For instance, NMR studies have revealed conformational preferences of 2-methyl-2-3-(trifluoromethyl)phenylpropanal that may impact its behavior in biological systems.

Looking ahead, the future prospects for CAS No. 32454-18-5 appear promising as researchers continue to uncover new applications for this versatile intermediate. Collaborative efforts between academia and industry are likely to drive innovation in both synthetic methodologies and pharmacological exploration. As computational tools become increasingly sophisticated, virtual screening campaigns will further accelerate the discovery process by identifying novel derivatives with enhanced therapeutic potential.

In summary,2-methyl-2-3-(trifluoromethyl)phenylpropanal represents a significant asset in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing next-generation drugs targeting diverse diseases. As scientific understanding evolves and new technologies emerge,CAS No. 32454-18-5 will undoubtedly play a pivotal role in advancing therapeutic interventions across multiple medical disciplines.